Cas no 853792-27-5 (6-Bromo-2-fluoro-3-methoxybenzaldehyde)

• Product Name: 6-Bromo-2-fluoro-3-methoxybenzaldehyde
• CAS No: 853792-27-5
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD09261251
• CID: 717212
• PubChem ID: 23157915
• Update Time: 2024-10-26

6-Bromo-2-fluoro-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-fluoro-3-methoxybenzaldehyde
• Benzaldehyde,6-bromo-2-fluoro-3-methoxy-
• Benzaldehyde,6-bromo-2-fluoro-3-methoxy
• Benzaldehyde, 6-bromo-2-fluoro-3-methoxy-
• DA-36487
• AS-43182
• EN300-1725993
• 6-Bromo-2-fluoro-3-methoxybenzaldehyde, AldrichCPR
• OCLRVBOCPPDQHJ-UHFFFAOYSA-N
• Z1269147148
• DTXSID10631086
• SCHEMBL565717
• CS-0094653
• MFCD09261251
• AKOS022181570
• SY286452
• 853792-27-5

• MDL： MFCD09261251
• Inchi： 1S/C8H6BrFO2/c1-12-7-3-2-6(9)5(4-11)8(7)10/h2-4H,1H3
• InChI Key： OCLRVBOCPPDQHJ-UHFFFAOYSA-N
• SMILES： C(=O)C1=C(Br)C=CC(OC)=C1F

Computed Properties

• Exact Mass: 231.95400
• Monoisotopic Mass: 231.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.601±0.06 g/cm3(Predicted)
• Boiling Point: 288.2±35.0 °C(Predicted)
• PSA: 26.30000
• LogP: 2.40930

6-Bromo-2-fluoro-3-methoxybenzaldehyde Security Information

• WGK Germany：3
• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C